Cas no 2256714-39-1 ((4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid)
2256714-39-1 structure
Product Name:(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
CAS No:2256714-39-1
MF:C7H8BFO2
MW:159.983595848083
CID:6825912
PubChem ID:172403913
Update Time:2025-03-02
(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid Chemical and Physical Properties
Names and Identifiers
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- 2256714-39-1
- (4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid
- CS-24071
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- Inchi: 1S/C7H8BFO2/c1-5-4-6(9)2-3-7(5)8(10)11/h2-4,10-11H,1H3/i1D3,2D,3D,4D
- InChI Key: IQMLIVUHMSIOQP-RLTMCGQMSA-N
- SMILES: FC1C([2H])=C([2H])C(B(O)O)=C(C([2H])([2H])[2H])C=1[2H]
Computed Properties
- Exact Mass: 160.0977983Da
- Monoisotopic Mass: 160.0977983Da
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
(4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
2256714-39-1 ((4-fluoro-2-(methyl-d3)phenyl-3,5,6-d3)boronic acid) Related Products
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